Cas no 301357-21-1 (2-({5-methyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-yl}sulfanyl)acetic acid)

• Product Name: 2-({5-methyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-yl}sulfanyl)acetic acid
• CAS No: 301357-21-1
• MF: C₁₃H₁₄N₂O₂S₂
• MW: 294.392460346222
• CID: 3109641
• PubChem ID: 1537189
• Update Time: 2025-04-21

2-({5-methyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-yl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• <br>(2-Methyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidin-4-ylsulfanyl) -acetic acid
• 2-({5-methyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-3-yl}sulfanyl)acetic acid
• [(2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)sulfanyl]acetic acid
• SR-01000108393
• IDI1_020200
• 2-((2-methyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)acetic acid
• AKOS001031935
• F0825-0488
• (2-methyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidin-4-ylsulfanyl)acetic acid
• NCGC00172863-01
• 301357-21-1
• BRD-K49875192-001-01-9
• Z31205732
• SR-01000108393-1
• HMS1476I02
• STK913976
• ChemDiv3_001234
• (2-Methyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidin-4-ylsulfanyl)-acetic acid
• 2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]acetic acid

• MDL： MFCD00706255
• Inchi： 1S/C13H14N2O2S2/c1-7-14-12(18-6-10(16)17)11-8-4-2-3-5-9(8)19-13(11)15-7/h2-6H2,1H3,(H,16,17)
• InChI Key： RSJDIDHOTLLUGC-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N=C(C)N=2)SCC(=O)O)C2=C1CCCC2

Computed Properties

• Exact Mass: 294.04967004Da
• Monoisotopic Mass: 294.04967004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 117Ų